ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[2-(4-methyl-2-prop-2-enylphenoxy)ethyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C20H29NO3.ClH/c1-4-6-18-15-16(3)7-8-19(18)24-14-13-21-11-9-17(10-12-21)20(22)23-5-2;/h4,7-8,15,17H,1,5-6,9-14H2,2-3H3;1H
• InChI Key: WUWHHRDNNYXUMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCOC2=C(C=C(C=C2)C)CC=C.Cl
• Molecular Formula: C20H30ClNO3
• Molecular Weight: 367.9 g/mol

Description

Ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride, also known as AM404, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of effects on the body, including analgesic, anti-inflammatory, and neuroprotective properties. In

Mechanism of Action

The mechanism of action of ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride is complex and not fully understood. It is known to interact with the endocannabinoid system, specifically by inhibiting the uptake of the endocannabinoid anandamide. This leads to increased levels of anandamide in the body, which has been shown to have analgesic and anti-inflammatory effects. Additionally, ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been shown to interact with other receptors in the body, including TRPV1 and PPARα, which may contribute to its effects on pain and inflammation.
Biochemical and Physiological Effects:
ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been shown to have a variety of biochemical and physiological effects on the body. In animal models, ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been shown to reduce pain and inflammation, as well as protect against neurodegeneration. Additionally, ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been shown to have effects on the cardiovascular system, including reducing blood pressure and improving blood flow. However, the exact mechanisms behind these effects are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride in lab experiments is its well-defined chemical structure and synthesis method, which allows for precise control over the compound being studied. Additionally, ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been extensively studied and its effects are well-documented, making it a useful tool for researchers. However, one limitation of using ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are numerous future directions for the study of ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanisms behind ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride's effects on pain and inflammation, and to determine its potential use as an alternative to traditional pain medications. Finally, there is potential for the development of new analogues of ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride with improved solubility and other desirable properties.

Synthesis Methods

The synthesis of ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride involves the reaction of 4-methyl-2-allylphenol with 2-chloroethylpiperidine-4-carboxylate in the presence of a base such as potassium carbonate. The resulting product is then treated with ethyl iodide to form the hydrochloride salt of ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride. This synthesis method has been optimized for high yield and purity, and has been used in numerous studies of ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride.

Scientific Research Applications

Ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been studied extensively for its potential use in treating a variety of conditions, including pain, inflammation, and neurodegenerative diseases. This compound has been shown to have analgesic effects in animal models of pain, and has been suggested as a potential alternative to traditional pain medications such as opioids. Additionally, ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of conditions such as arthritis. Finally, ethyl 1-[2-(2-allyl-4-methylphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.